Cas no 896820-90-9 (3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896820-90-9
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 6011152
• PubChem ID: 4887819
• Update Time: 2025-07-17

3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-(3-hydroxypropyl)-6-(4-methoxyphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-
• F3235-1280
• 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 896820-90-9
• AKOS005629786

• Inchi： 1S/C19H21N5O4/c1-12-11-23-15-16(21(2)19(27)22(17(15)26)9-4-10-25)20-18(23)24(12)13-5-7-14(28-3)8-6-13/h5-8,11,25H,4,9-10H2,1-3H3
• InChI Key： OKODISVFLHLRPV-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(CCCO)C(=O)N1C

Computed Properties

• Exact Mass: 383.15935417g/mol
• Monoisotopic Mass: 383.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 546.0±60.0 °C(Predicted)
• pka: 14.87±0.10(Predicted)

Additional information on 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896820-90-9)

The compound 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 896820-90-9, represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic derivative belongs to the imidazopyrimidine class, a structural motif known for its broad spectrum of biological activities. The molecular architecture of this compound incorporates several key functional groups that contribute to its unique pharmacological properties and potential therapeutic applications.

At the core of its structure lies the imidazopyrimidine scaffold, which is a fused ring system consisting of an imidazole ring and a pyrimidine ring. This particular arrangement is highly conducive to interactions with biological targets such as enzymes and receptors. The presence of 1,7-dimethyl substituents enhances the stability of the ring system while also influencing its electronic properties. These modifications are critical in determining the compound's binding affinity and selectivity towards specific biological targets.

The 3-hydroxypropyl side chain attached to the imidazopyrimidine core introduces a hydrophilic character to the molecule, facilitating its solubility in aqueous environments. This feature is particularly advantageous for drug delivery systems where bioavailability and tissue distribution are paramount. Additionally, the 4-methoxyphenyl group at the 8-position serves as a hydrophobic anchor that can interact with lipid-rich environments within cells. This dual nature—hydrophilic and hydrophobic—makes the compound well-suited for targeting intracellular pathways.

Recent studies have highlighted the potential of imidazopyrimidine derivatives as scaffolds for developing novel therapeutic agents. Specifically, compounds with similar structural features have shown promise in inhibiting kinases and other enzyme targets implicated in cancer and inflammatory diseases. The 3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896820-90-9) has been investigated for its ability to modulate these pathways through precise interactions with key residues on target proteins.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases at nanomolar concentrations. The mechanism of action appears to involve competitive binding to ATP-binding sites on these enzymes, thereby disrupting their catalytic activity. This mode of action is particularly relevant in oncology research where kinase inhibitors are among the most successful classes of drugs developed over the past decade. The specificity of this compound for particular kinases suggests it may have fewer off-target effects compared to broader-spectrum inhibitors.

Furthermore, the hydroxypropyl moiety has been shown to enhance cellular uptake and reduce metabolic clearance in preclinical models. This property is critical for achieving therapeutic efficacy and improving patient compliance. By optimizing this aspect of the molecule's structure-function relationship researchers have been able to develop more potent and orally bioavailable derivatives.

The methoxyphenyl group not only contributes to hydrophobic interactions but also serves as a handle for further chemical modifications. For instance selective methylation or fluorination at this position can fine-tune pharmacokinetic profiles without compromising biological activity. Such structural diversifications are often employed during lead optimization campaigns to identify compounds with improved pharmacological properties.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses through interaction with intracellular signaling pathways. Emerging evidence suggests that imidazopyrimidine derivatives can influence cytokine production and immune cell differentiation by interacting with transcription factors such as NF-κB. These findings open up new avenues for treating autoimmune diseases and chronic inflammation where dysregulated immune responses play a central role.

From a synthetic chemistry perspective,3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896820-90-9) exemplifies an elegant example of multi-step organic synthesis involving cyclization reactions followed by functional group transformations including alkylation hydroxymethylation and methoxylation at aromatic positions Its synthesis highlights advances in transition-metal-catalyzed reactions which have revolutionized heterocyclic chemistry over recent decades

The development of new synthetic methodologies has enabled researchers to access increasingly complex molecular architectures with greater efficiency than ever before This compound serves as a testament to these advancements by demonstrating how intricate structures can be assembled through convergent synthetic strategies

In conclusion,3-(3-hydroxypropyl)-8-(4-methoxyphenyl)-1 H , 7 - dimethyl - 1 H , 2 H , 3 H , 4 H , 8 H - im id azo 1 , 2 - g purine - 2 , 4 - dione ( CAS No . 89 6820 - 90 - 9 ) represents a promising candidate for further investigation in pharmaceutical research Its unique structural features combined with preliminary biological activity make it an attractive scaffold for developing novel therapeutics particularly in oncology immunology and anti-inflammatory fields As our understanding of biological pathways continues to expand compounds like this one will play an increasingly important role in drug discovery efforts worldwide